1-[(5-Bromopyrimidin-2-yl)amino]-2-methyl-3-thiophen-3-ylpropan-2-ol

• IUPAC Name: 1-[(5-bromopyrimidin-2-yl)amino]-2-methyl-3-thiophen-3-ylpropan-2-ol
• InChI: InChI=1S/C12H14BrN3OS/c1-12(17,4-9-2-3-18-7-9)8-16-11-14-5-10(13)6-15-11/h2-3,5-7,17H,4,8H2,1H3,(H,14,15,16)
• InChI Key: LGOPXWLYKQIEMG-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC=C1)(CNC2=NC=C(C=N2)Br)O
• Molecular Formula: C12H14BrN3OS
• Molecular Weight: 328.23 g/mol
• CAS No.: 2380060-41-1

Description

The compound is a derivative of 5-Bromopyrimidin-2-ylamine, which is a brominated pyrimidine. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, bromopyrimidines can be synthesized through various methods. For instance, one method involves the use of piperidine carboxylic acids as initiation material. Another method involves rapid nucleophilic displacement reactions under microwave irradiation.

Molecular Structure Analysis

The molecular structure of this compound would likely be similar to that of 5-Bromopyrimidin-2-ylamine, with additional functional groups attached to the pyrimidine ring.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, bromopyrimidines in general can undergo various reactions. For example, 5-Bromopyrimidine can undergo direct metallation with lithium diisopropylamide to yield 4-lithio-5-bromopyrimidine.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its bromopyrimidine core. For example, 2-Amino-5-bromopyrimidine has a molecular weight of 174.00 g/mol and a melting point of 241-243 °C.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. It could potentially be used as an intermediate in the synthesis of other compounds, given the reactivity of bromopyrimidines.

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling this compound. This includes wearing personal protective equipment, ensuring adequate ventilation, and avoiding contact with eyes, skin, and clothing.

Future Directions

The future directions for this compound would likely depend on its potential applications. Given the reactivity of bromopyrimidines, it could potentially be used as an intermediate in the synthesis of various other compounds.